Cas no 30536-68-6 (Benzenenonanoic acid, 2-propyl-)

• Product Name: Benzenenonanoic acid, 2-propyl-
• CAS No: 30536-68-6
• MF: C₁₈H₂₈O₂
• MW: 276.413725852966
• CID: 291791
• PubChem ID: 71360285
• Update Time: 2025-04-19

Benzenenonanoic acid, 2-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzenenonanoic acid, 2-propyl-
• 9-(2-propylphenyl)nonanoic acid
• DTXSID70784087
• 30536-68-6
• 9-(o-propylphenyl) nonanoic acid

• Inchi： 1S/C18H28O2/c1-2-11-16-13-9-10-14-17(16)12-7-5-3-4-6-8-15-18(19)20/h9-10,13-14H,2-8,11-12,15H2,1H3,(H,19,20)
• InChI Key： YGKZIGPHFUFUBH-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCC1C=CC=CC=1CCC)=O

Computed Properties

• Exact Mass: 276.208930132g/mol
• Monoisotopic Mass: 276.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes